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Compound of Interest

Compound Name:
2,1,3-Benzoxadiazole-5-

carbaldehyde

Cat. No.: B1272958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for

2,1,3-Benzoxadiazole-5-carbaldehyde (CAS No. 32863-33-5). The information is intended to

support researchers, scientists, and professionals in the drug development field in ensuring a

safe laboratory environment.

Chemical Identification and Physical Properties
Property Value

Chemical Name 2,1,3-Benzoxadiazole-5-carbaldehyde

Synonyms Benzo[c][1][2][3]oxadiazole-5-carbaldehyde

CAS Number 32863-33-5

Molecular Formula C₇H₄N₂O₂

Molecular Weight 148.12 g/mol

Physical Form Solid[4]

Melting Point 58°C[4]

Density 1.4 g/cm³[4]

Refractive Index 1.67[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1272958?utm_src=pdf-interest
https://www.benchchem.com/product/b1272958?utm_src=pdf-body
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/si/formaldehyde_si025.pdf
https://www.combi-blocks.com/msds/QI-1897.pdf
https://assets.publishing.service.gov.uk/media/6682cdd0c7f64e23420901e6/Formaldehyde-incident-management-UKHSA.pdf
https://aksci.com/item_detail.php?cat=Y8734
https://aksci.com/item_detail.php?cat=Y8734
https://aksci.com/item_detail.php?cat=Y8734
https://aksci.com/item_detail.php?cat=Y8734
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Classification
2,1,3-Benzoxadiazole-5-carbaldehyde is classified as a hazardous substance. The following

table summarizes its GHS classification and associated hazard statements.

GHS Classification Hazard Statement

Skin Corrosion/Irritation, Category 2 H315: Causes skin irritation.[4]

Serious Eye Damage/Eye Irritation, Category 2 H319: Causes serious eye irritation.[4]

Specific Target Organ Toxicity — Single

Exposure, Category 3 (Respiratory System)
H335: May cause respiratory irritation.[4]

Signal Word: Warning[4]

GHS Pictograms:

alt text

Precautionary Measures and Personal Protective
Equipment (PPE)
Adherence to the following precautionary statements is crucial for the safe handling of this

compound.
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Category
Precautionary Statement
Code

Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[4]

P264
Wash skin thoroughly after

handling.[4]

P271
Use only outdoors or in a well-

ventilated area.[4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[4]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[4]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

P312

Call a POISON

CENTER/doctor if you feel

unwell.[4]

P321

Specific treatment (see

supplemental first aid

instructions on this label).[4]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.[4]
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P337 + P313
If eye irritation persists: Get

medical advice/attention.[4]

P362
Take off contaminated clothing

and wash before reuse.[4]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[4]

P405 Store locked up.[4]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[4]

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles and/or a face shield are required where

splashing is possible.

Skin Protection:

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing should be worn.

Respiratory Protection: If dusts are generated, a NIOSH-approved respirator for dusts should

be used.

Experimental Protocols: Safe Handling and Storage
The following protocols outline the recommended procedures for handling and storing 2,1,3-
Benzoxadiazole-5-carbaldehyde in a laboratory setting.

General Handling Workflow
The following diagram illustrates the standard workflow for safely handling 2,1,3-
Benzoxadiazole-5-carbaldehyde.
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Caption: Workflow for Safe Handling of 2,1,3-Benzoxadiazole-5-carbaldehyde.
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Storage Protocol
Store in a cool, dry, and well-ventilated area.[4]

Keep the container tightly closed.[4]

Store locked up.[4]

Recommended long-term storage is at 2-8°C.[4]

Store away from incompatible materials such as strong oxidizing agents.

First-Aid and Emergency Procedures
In the event of exposure, follow these first-aid measures and emergency procedures.

Exposure Route First-Aid Measures

Inhalation

Remove the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[5]

Skin Contact

Immediately flush the affected area with plenty

of water for at least 15 minutes while removing

contaminated clothing and shoes. If skin

irritation occurs, get medical advice/attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. If eye irritation persists, get medical

advice/attention.[5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[5]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions,

including carbon oxides and nitrogen oxides.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 3). Avoid breathing dust and contact with the substance.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Carefully sweep up the solid material, avoiding dust generation,

and place it in a suitable, closed container for disposal.

Logical Relationships in Hazard Mitigation
The following diagram illustrates the relationship between hazards, preventative measures, and

emergency responses.

Chemical Hazard
(Irritant)

Preventative Measures

is mitigated by

Emergency Response

triggers

Personal Protective Equipment
(Gloves, Goggles)

Engineering Controls
(Fume Hood)

Safe Work Practices
(Avoid Dust, Wash Hands)

First-Aid Measures
(Flush Skin/Eyes, Fresh Air)

Spill Control
(Contain and Clean Up)
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Click to download full resolution via product page

Caption: Hazard Mitigation Strategy for 2,1,3-Benzoxadiazole-5-carbaldehyde.

This technical guide is intended to provide essential safety and handling information. Always

refer to the specific Safety Data Sheet (SDS) provided by the supplier for the most current and

comprehensive information. It is the responsibility of the user to conduct a thorough risk

assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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